2-Chloro-4,6-dimethyl-1,3-benzothiazole
Overview
Description
2-Chloro-4,6-dimethyl-1,3-benzothiazole (2-Cl-4,6-Me-1,3-BT) is an important organic compound used in the synthesis of many other compounds. It is a heterocyclic aromatic compound with a five-membered ring containing a sulfur atom and a chlorine atom. 2-Cl-4,6-Me-1,3-BT is a colorless solid with a melting point of 109-110 °C and a boiling point of 181-182 °C. It is soluble in most organic solvents and has a low solubility in water.
Scientific Research Applications
Synthesis of β-Lactam Antibiotics
2-Chloro-4,6-dimethyl-1,3-benzothiazole: is utilized in the synthesis of β-lactam antibiotics, which are a broad class of antibiotics including penams, cephems, and carbapenems. These compounds are crucial for their antibacterial properties and are used in the treatment of various bacterial infections .
Development of Anti-inflammatory Agents
Derivatives of benzothiazole, such as 2-Chloro-4,6-dimethyl-1,3-benzothiazole , have been studied for their potential anti-inflammatory properties. This application is significant in the development of new medications that can treat inflammation without the gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs) .
Creation of Fluorescent Probes
The compound’s derivatives are also explored for their use as fluorescent probes. These probes can be used in bioimaging and diagnostics to detect or track biological processes .
Anti-cancer Research
Benzothiazole derivatives are being researched for their anti-cancer properties. The ability of these compounds to inhibit the growth of cancer cells makes them potential candidates for the development of new anticancer drugs .
Peptide Coupling Reagent
In peptide synthesis, 2-Chloro-4,6-dimethyl-1,3-benzothiazole is used as a coupling reagent. This application is vital for the purification of peptides, which are essential in various biological studies and pharmaceutical applications .
Synthesis of Organic Azides
The compound is used in the synthesis of organic azides. Organic azides are important intermediates in the preparation of a variety of organic compounds, including pharmaceuticals and polymers .
Mechanism of Action
Target of Action
Benzothiazole derivatives have been found to exhibit significant pharmacological activities, including anti-inflammatory and analgesic effects .
Mode of Action
It’s worth noting that benzothiazole derivatives have been associated with the inhibition of the biosynthesis of prostaglandins, which are derived from arachidonic acid . This inhibition is believed to mediate the anti-inflammatory effects of these compounds .
Biochemical Pathways
Benzothiazole derivatives have been associated with the cyclo-oxygenase (cox) pathway . The metabolism of arachidonic acid to prostaglandins and leukotrienes is catalyzed by the COX pathway .
Result of Action
Benzothiazole derivatives have been associated with significant anti-inflammatory and analgesic activities .
properties
IUPAC Name |
2-chloro-4,6-dimethyl-1,3-benzothiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClNS/c1-5-3-6(2)8-7(4-5)12-9(10)11-8/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGUINEVXAOBICO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)SC(=N2)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80365962 |
Source
|
| Record name | 2-Chloro-4,6-dimethyl-1,3-benzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80365962 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
80689-35-6 |
Source
|
| Record name | 2-Chloro-4,6-dimethyl-1,3-benzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80365962 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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